Cas no 2138209-21-7 (1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride)

• Product Name: 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride
• CAS No: 2138209-21-7
• MF: C₅H₉ClN₄O₂S
• MW: 224.668557882309
• CID: 6206497
• PubChem ID: 165485800
• Update Time: 2025-05-24

1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride
• [1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-yl]methanesulfonyl chloride
• EN300-1120581
• 2138209-21-7

• Inchi： 1S/C5H9ClN4O2S/c1-4(2)10-5(7-8-9-10)3-13(6,11)12/h4H,3H2,1-2H3
• InChI Key： AJWOSDGKHMPFST-UHFFFAOYSA-N
• SMILES： ClS(CC1=NN=NN1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 224.0134744g/mol
• Monoisotopic Mass: 224.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.1Ų

Additional information on 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride

1-(Propan-2-yl)-1H-1,2,3,4-Tetrazol-5-ylmethanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2138209-21-7, known as 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical systems. The tetrazole ring at the core of this molecule plays a pivotal role in its reactivity and stability, making it a valuable component in various chemical reactions.

Recent studies have highlighted the importance of tetrazole-containing compounds in modern chemistry. These compounds are often employed as building blocks in the synthesis of bioactive molecules, such as antibiotics and antiviral agents. The presence of the propan-2-yl group in this compound adds to its versatility by introducing steric effects that can influence reactivity and selectivity in reactions. Furthermore, the methanesulfonyl chloride moiety imparts electrophilic character to the molecule, making it suitable for nucleophilic substitutions and other transformations.

One of the most intriguing aspects of this compound is its potential role in the development of novel materials. Researchers have explored its use in creating advanced polymers and coatings with enhanced mechanical properties. The tetrazole ring contributes to the thermal stability of these materials, while the sulfonyl chloride group facilitates cross-linking reactions that improve durability. These findings underscore the importance of this compound in advancing material science technologies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of tetrazoles with sulfonyl chlorides under controlled conditions. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, paving the way for large-scale production.

From an application standpoint, this compound has shown promise in pharmaceutical research. Its ability to act as an electrophilic agent makes it a valuable reagent in drug discovery processes. For instance, it has been used to synthesize bioactive molecules with potential anticancer properties. The integration of this compound into medicinal chemistry workflows highlights its significance in contemporary drug development strategies.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have demonstrated that it exhibits low toxicity under standard laboratory conditions, making it a safer alternative to traditional reagents. This characteristic aligns with growing global efforts to promote sustainable chemistry practices.

In conclusion, 1-(propan-2-yl)-1H-1,2,3,4-tetrazol-5-ylmethanesulfonyl chloride is a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new potentials for this compound, its role in advancing scientific and industrial applications is expected to grow significantly.